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Compound of Interest

Compound Name: 2-(1-hydroxypentyl)benzoic Acid

Cat. No.: B1679060

This guide provides an in-depth look at the fundamental physicochemical properties of 2-(1-
hydroxypentyl)benzoic acid, a compound of interest to researchers, scientists, and
professionals in the field of drug development. The following sections detail its molecular
formula and weight, presented in a clear, tabular format for ease of reference.

Physicochemical Data Summary

The molecular characteristics of 2-(1-hydroxypentyl)benzoic acid are fundamental to its
application in research and development. The table below summarizes its molecular formula

and weight.
Parameter Value Reference
Molecular Formula C12H1603 [1112][3]
Molecular Weight 208.25 g/mol [11121[3]

Logical Relationship of Molecular Formula and
Weight

The determination of a compound's molecular weight is intrinsically linked to its molecular
formula. The diagram below illustrates this foundational relationship in chemical sciences.
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Caption: Relationship between molecular formula and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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